2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol

• IUPAC Name: 2-[benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol
• InChI: InChI=1S/C18H21N3OS/c22-13-17(15-6-7-15)21(10-14-4-2-1-3-5-14)12-16-11-20-8-9-23-18(20)19-16/h1-5,8-9,11,15,17,22H,6-7,10,12-13H2
• InChI Key: MOKIJOSURRPPQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CO)N(CC2=CC=CC=C2)CC3=CN4C=CSC4=N3
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol is not fully understood, but it is believed to act as an allosteric modulator of certain GPCRs. This means that it binds to a different site on the receptor than the natural ligand, and it can either enhance or inhibit the activity of the receptor depending on the specific receptor and ligand involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific GPCR being targeted. Some of the effects that have been observed include changes in intracellular signaling pathways, alterations in ion channel activity, and modulation of neurotransmitter release. These effects can have wide-ranging implications for various physiological processes, including cardiovascular function, immune response, and neurotransmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol in lab experiments is its ability to selectively modulate the activity of specific GPCRs. This allows researchers to study the function of these receptors in a more precise manner than would be possible with other compounds. However, one limitation of this compound is that its effects can be highly dependent on the specific receptor and ligand being targeted, making it difficult to generalize its effects across different systems.

Future Directions

There are many potential future directions for research involving 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol. One area of interest is in the development of new drugs that target specific GPCRs, and this compound could be used as a starting point for the development of these drugs. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications in various disease states. Finally, there is a need for further studies to determine the safety and toxicity of this compound in vivo, as this will be important for its potential use as a drug.

Synthesis Methods

The synthesis of 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol involves a multi-step process that has been described in detail in several scientific publications. The starting material for the synthesis is imidazo[2,1-b][1,3]thiazole, which is reacted with benzyl bromide to form the benzyl derivative. This benzyl derivative is then reacted with cyclopropylmethylamine to form the final product, this compound.

Scientific Research Applications

2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol has been used in a variety of scientific research applications. One of the most common uses of this compound is in the study of G protein-coupled receptors (GPCRs). GPCRs are a family of proteins that play a key role in a wide range of physiological processes, and they are the target of many drugs currently on the market. This compound has been shown to modulate the activity of certain GPCRs, making it a valuable tool for studying their function.